2-(3-Bromophenyl)pyrimidine-4-carboxylic acid

• IUPAC Name: 2-(3-bromophenyl)pyrimidine-4-carboxylic acid
• InChI: InChI=1S/C11H7BrN2O2/c12-8-3-1-2-7(6-8)10-13-5-4-9(14-10)11(15)16/h1-6H,(H,15,16)
• InChI Key: MUZIDNSSLCHVDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=NC=CC(=N2)C(=O)O
• Molecular Formula: C11H7BrN2O2
• Molecular Weight: 279.09 g/mol
• CAS No.: 1315362-22-1

Description

“2-(3-Bromophenyl)pyrimidine-4-carboxylic acid” is a chemical compound that contains a pyrimidine ring, a bromophenyl group, and a carboxylic acid group. It is related to other compounds such as “2-(4-Bromophenyl)-6-(4-chlorophenyl)pyridine-4-carboxylic acid” and “4-Pyrimidinecarboxylic acid” which have been studied for their various properties.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

• Research has demonstrated the use of similar bromophenyl pyrimidine compounds in synthesizing a range of heterocycles, which are crucial in the development of pharmaceuticals and other chemical applications. For instance, the synthesis of different heterocycles such as 2-pyrimidine thione, pyrane, pyridine, and phthalazinone derivatives has been reported (El-Hashash et al., 2012).

Synthesis of Pyrimidine Derivatives

• There are studies focusing on synthesizing various pyrimidine derivatives using bromophenyl compounds as key intermediates. These derivatives find extensive use in the pharmaceutical industry (Hou et al., 2016).

Anticancer Research

• Some research has been directed towards understanding the biological effects of ruthenium(II) complexes incorporating pyrimidine carboxylic acid derivatives. These studies are particularly relevant in the field of anticancer drug development (Pierroz et al., 2012).

Electrochemical Studies

• The electrochemical properties of substituted pyrimidines, including those with a bromophenyl group, have been analyzed. Such studies are essential for understanding the chemical behavior of these compounds under various conditions (O'Reilly & Elving, 1977).

Crystal Structure Analysis

• Research into the crystal structures of certain bromophenyl pyrimidine derivatives has been conducted. This is important for determining the molecular configuration and potential applications of these compounds in various fields (Yang et al., 2014).

Synthesis of Antitumor Agents

• Studies have been conducted on the synthesis of pyrrolo[2,3-d]pyrimidine derivatives, showcasing their potential as antitumor agents. These studies are significant for the development of new cancer treatments (Wang et al., 2011).

Tyrosine Kinase Inhibitors

• Research on the structure-activity relationships of derivatives of 4-[(3-Bromophenyl)amino]-pyrido[3,4-d]pyrimidine indicates their potential as tyrosine kinase inhibitors, relevant in cancer therapy (Rewcastle et al., 1998).

Nonlinear Optical Properties

• Some studies have focused on the nonlinear optical properties of thiopyrimidine derivatives, including those related to bromophenyl pyrimidine. These properties are crucial for applications in optoelectronics and photonics (Hussain et al., 2020).